(3-(2,5-Dichlorophenyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride

• IUPAC Name: [3-(2,5-dichlorophenyl)-1,2,4-oxadiazol-5-yl]methanamine;hydrochloride
• InChI: InChI=1S/C9H7Cl2N3O.ClH/c10-5-1-2-7(11)6(3-5)9-13-8(4-12)15-14-9;/h1-3H,4,12H2;1H
• InChI Key: ZZZRHQFUSKTHNG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C2=NOC(=N2)CN)Cl.Cl
• Molecular Formula: C9H8Cl3N3O
• Molecular Weight: 280.5 g/mol
• CAS RN: 1435803-98-7

Description

The compound “(3-(2,5-Dichlorophenyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride” is a complex organic molecule. It contains a 1,2,4-oxadiazole ring, which is a heterocyclic compound containing an oxygen atom and two nitrogen atoms in a five-membered ring. This compound also contains a 2,5-dichlorophenyl group, which is a phenyl group (a ring of six carbon atoms) with chlorine atoms attached to the 2nd and 5th carbon atoms.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The 1,2,4-oxadiazole ring is known to participate in various chemical reactions. Similarly, the 2,5-dichlorophenyl group could undergo reactions at the carbon atoms attached to the chlorine atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Scientific Research Applications

Antimicrobial Activity

A study on the synthesis and antimicrobial evaluation of 1,3,4-oxadiazole bearing Schiff base moiety reported that synthesized compounds exhibited significant antimicrobial activity against various Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida albicans and Aspergillus species (Kapadiya et al., 2020).

Synthesis and Characterization

Research on the synthesis of 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine demonstrated successful synthesis and characterization through various spectroscopic techniques, highlighting the compound's potential in scientific research (Shimoga et al., 2018).

Polymeric Materials

A novel diamine monomer containing a 1,3,4-oxadiazole ring was synthesized and used to prepare polyamide and poly(amide-imide)s. These polymers exhibited high thermal stability, good solubility, and fluorescence in the blue region, making them potential materials for optoelectronic applications (Hamciuc et al., 2015).

Anticancer and Antimicrobial Agents

A study on the synthesis of (3-Chlorophenyl)(1-(5-phenyl-1,3,4-oxadiazol-2-yl)indolizin-3-yl)methanone derivatives found these compounds to exhibit potent anticancer activity against the MCF-7 cell line, as well as moderate antibacterial and antifungal activities (Mahanthesha et al., 2021).

Serotonin Receptor Agonists

Although slightly deviating from the requested compound type, research into serotonin 2C receptor agonists explored the effects of specific compounds on ingestive behavior in mice, showing potential for understanding and manipulating serotonin pathways (Hewitt et al., 2002).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, the mechanism of action would describe how the compound interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if the compound is toxic or reactive, it could pose a risk to health or safety.

Future Directions

The future directions for research on this compound would depend on its potential applications. If it has promising properties, it could be studied further for use in various fields, such as medicine or materials science.